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The selection of a luting composite with high wear resistance is critical for the long-term clinical

success and marginal integrity of indirect restorations, particularly for aesthetic veneers where

the cement line can be exposed to the oral environment. This guide provides a comparative

overview of the wear resistance of Variolink Veneer and its successor, Variolink Esthetic LC,

against other commercially available luting composites, supported by data from in-vitro

experimental studies.

Quantitative Wear Resistance Data
The wear resistance of dental composites is typically evaluated through in-vitro simulations that

mimic the abrasive conditions in the oral cavity. Key parameters measured include volume loss

(mm³) and wear depth (µm). The following tables summarize the quantitative data from various

studies. It is important to note that direct comparisons between studies should be made with

caution due to variations in testing methodologies.

Table 1: Three-Body Wear Resistance of Variolink Veneer and Competitors

This study utilized a three-body wear test to simulate the wear caused by food particles

between opposing surfaces.
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Luting Composite Mean Wear (µm) Standard Deviation (µm)

Variolink Veneer 23 ± 3.5

Nexus 2 28 ± 4.2

Calibra 32 ± 4.8

RelyX Unicem 35 ± 5.1

Table 2: Wear Resistance of Variolink Esthetic LC using the Alabama Wear Test

This study employed the Alabama wear testing machine, a well-established method for

evaluating the wear of dental materials.

Luting
Composit
e

Volume
Loss
(mm³)

Standard
Deviation
(mm³)

Mean
Facet
Depth
(µm)

Standard
Deviation
(µm)

Maximum
Facet
Depth
(µm)

Standard
Deviation
(µm)

Variolink

Esthetic LC
0.085 ± 0.015 72.3 ± 6.8 155.4 ± 21.2

G-Cem

Veneer
0.027 ± 0.003 56.1 ± 7.1 100.4 ± 26.5

Panavia V5

LC
0.119 ± 0.030 81.5 ± 7.7 216.0 ± 27.3

RelyX

Veneer

Cement

0.068 ± 0.012 65.8 ± 5.9 138.7 ± 18.9

Table 3: Abrasion and Attrition Wear of Variolink II

This study evaluated both abrasion (wear from a third body) and attrition (wear from direct

contact) using a three-body wear simulator.
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Luting
Composite
(Curing Mode)

Abrasion Wear
(µm)

Standard
Deviation (µm)

Attrition Wear
(µm)

Standard
Deviation (µm)

Variolink II (Dual-

Cure)
14 ± 8.6 32 ± 6.8

Variolink II (Self-

Cure)
23 ± 10.7 39 ± 15.9

RelyX ARC

(Dual-Cure)
11 ± 4.4 18 ± 6.4

RelyX ARC (Self-

Cure)
17 ± 7.0 31 ± 4.5

Experimental Protocols
A comprehensive understanding of the methodologies used in these studies is essential for

interpreting the wear resistance data accurately.

Three-Body Wear Test (for Table 1)

Specimen Preparation: Samples of each luting composite were prepared according to the

manufacturer's instructions and stored in distilled water at 37°C for 24 hours. The surfaces

were then polished to a standardized finish.

Wear Simulation: The specimens were subjected to a three-body wear test in a chewing

simulator. The test involved 400,000 cycles under a specified load. A slurry of polymethyl

methacrylate (PMMA) beads in water was used as the third-body abrasive medium to

simulate a food bolus.

Wear Measurement: After the wear simulation, replicas of the worn surfaces were made

using a polyvinyl siloxane impression material. The vertical substance loss (wear depth) was

then measured using a 3D laser profilometer.

Alabama Wear Test (for Table 2)
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Specimen Preparation: Specimens of each luting cement were fabricated and stored in water

at 37°C for 24 hours. The surfaces were polished to a 1200-grit finish.

Wear Simulation: An Alabama wear-testing machine was used to perform the wear test. This

device subjects the specimen to a sliding contact with a stainless-steel antagonist under a

defined load for a set number of cycles (e.g., 400,000 cycles). A slurry of PMMA beads is

used as the abrasive medium.

Wear Measurement: The volume loss and the mean and maximum facet depth of the worn

surfaces were quantified using a non-contact 3D optical profilometer.

Three-Body Wear Test for Abrasion and Attrition (for Table 3)

Specimen Preparation: Ceramic fragments were cemented between bovine incisor halves

using the luting cements. The specimens were stored in water before testing.

Wear Simulation: An Oregon Health Sciences University (OHSU) oral wear simulator was

used to perform a three-body wear test for 100,000 cycles. The test distinguished between

abrasion (20 N load) and attrition (90 N load) wear.

Wear Measurement: Epoxy replicas of the worn specimens were observed, and wear was

quantified.

Visualization of Experimental Workflow
The following diagram illustrates a typical experimental workflow for an in-vitro wear resistance

study of luting composites.
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Experimental workflow for in-vitro wear resistance testing.

To cite this document: BenchChem. [Comparative Analysis of the Wear Resistance of
Variolink Veneer and Other Luting Composites]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1169904#wear-resistance-of-variolink-veneer-
versus-other-luting-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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